Cas no 6221-06-3 (5-Formyl Nicotinic Acid Methyl Ester)

• Product Name: 5-Formyl Nicotinic Acid Methyl Ester
• CAS No: 6221-06-3
• MF: C₈H₇NO₃
• MW: 165.146082162857
• MDL: MFCD11100668
• CID: 956312
• PubChem ID: 19744729
• Update Time: 2025-04-19

5-Formyl Nicotinic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 5-formyl-3-Pyridinecarboxylic acid methyl ester
• 5-Formyl Nicotinic Acid Methyl Ester
• 5-FORMYL-NICOTINIC ACID METHYL ESTER
• methyl 5-formylnicotinate
• methyl 5-formylpyridine-3-carboxylate
• DTXSID90599493
• Z1198311040
• AS-53254
• P16250
• MFCD11100668
• EN300-332066
• Methyl5-Formylnicotinate
• DB-073067
• CS-0048980
• SCHEMBL2475641
• AKOS006307655
• 6221-06-3
• VLRLIUOJJSNOCS-UHFFFAOYSA-N
• SB21411
• XH0838

• MDL： MFCD11100668
• Inchi： 1S/C8H7NO3/c1-12-8(11)7-2-6(5-10)3-9-4-7/h2-5H,1H3
• InChI Key： VLRLIUOJJSNOCS-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NC=C(C=O)C=1)=O

Computed Properties

• Exact Mass: 165.04300
• Monoisotopic Mass: 165.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 56.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 85-91°C
• Boiling Point: 286.1±25.0 °C at 760 mmHg
• Flash Point: 126.9±23.2 °C
• Solubility: Chloroform (Slightly), Dichloromethane, Ethyl Acetate (Slightly), Methanol
• PSA: 56.26000
• LogP: 0.68070
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

5-Formyl Nicotinic Acid Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids